2-[2-chloro-4-[(E)-[2-(4-ethylanilino)-4-oxo-1,3-thiazol-5-ylidene]methyl]-6-methoxyphenoxy]acetonitrile

• Molecular Formula: C21H18ClN3O3S
• Molecular Weight: 427.9 g/mol
• IUPAC Name: 2-[2-chloro-4-[(E)-[2-(4-ethylanilino)-4-oxo-1,3-thiazol-5-ylidene]methyl]-6-methoxyphenoxy]acetonitrile
• InChI: InChI=1S/C21H18ClN3O3S/c1-3-13-4-6-15(7-5-13)24-21-25-20(26)18(29-21)12-14-10-16(22)19(28-9-8-23)17(11-14)27-2/h4-7,10-12H,3,9H2,1-2H3,(H,24,25,26)/b18-12+
• InChI Key: OPAHHVQKPNNISM-LDADJPATSA-N
• Isomeric SMILES: CCC1=CC=C(C=C1)NC2=NC(=O)/C(=C\C3=CC(=C(C(=C3)Cl)OCC#N)OC)/S2
• SMILES: CCC1=CC=C(C=C1)NC2=NC(=O)C(=CC3=CC(=C(C(=C3)Cl)OCC#N)OC)S2

Description

2-[2-chloro-4-[(E)-[2-(4-ethylanilino)-4-oxo-1,3-thiazol-5-ylidene]methyl]-6-methoxyphenoxy]acetonitrile is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 2-[2-chloro-4-[(E)-[2-(4-ethylanilino)-4-oxo-1,3-thiazol-5-ylidene]methyl]-6-methoxyphenoxy]acetonitrile is not fully understood. However, it has been suggested that the compound works by inhibiting certain enzymes and proteins that are involved in the growth and proliferation of cancer cells. It has also been suggested that the compound may work by inducing apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
Studies have shown that 2-[2-chloro-4-[(E)-[2-(4-ethylanilino)-4-oxo-1,3-thiazol-5-ylidene]methyl]-6-methoxyphenoxy]acetonitrile has a range of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells in vitro and in vivo, as well as to reduce inflammation in animal models. The compound has also been shown to have antibacterial and antifungal properties.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 2-[2-chloro-4-[(E)-[2-(4-ethylanilino)-4-oxo-1,3-thiazol-5-ylidene]methyl]-6-methoxyphenoxy]acetonitrile in lab experiments is its high purity and good yields. This makes it easier to obtain and work with in the laboratory. However, one of the limitations of using this compound is its potential toxicity, which requires careful handling and disposal.

Future Directions

There are many potential future directions for research on 2-[2-chloro-4-[(E)-[2-(4-ethylanilino)-4-oxo-1,3-thiazol-5-ylidene]methyl]-6-methoxyphenoxy]acetonitrile. One area of research could be to further investigate its potential applications in cancer treatment, and to explore its mechanism of action in more detail. Another area of research could be to investigate its potential use as an anti-inflammatory agent, and to explore its antibacterial and antifungal properties further. Additionally, future research could focus on developing more efficient and cost-effective synthesis methods for this compound.

Synthesis Methods

The synthesis method for 2-[2-chloro-4-[(E)-[2-(4-ethylanilino)-4-oxo-1,3-thiazol-5-ylidene]methyl]-6-methoxyphenoxy]acetonitrile involves the reaction of 2-chloro-4-(chloromethyl)-6-methoxyphenol with 2-(4-ethylanilino)-4-oxo-1,3-thiazole-5-carbaldehyde in the presence of a base. The resulting compound is then treated with acetonitrile to obtain the final product. This method has been reported to yield high purity and good yields of the compound.

Scientific Research Applications

2-[2-chloro-4-[(E)-[2-(4-ethylanilino)-4-oxo-1,3-thiazol-5-ylidene]methyl]-6-methoxyphenoxy]acetonitrile has been extensively studied for its potential applications in various fields. One of the major areas of research is in the field of cancer treatment, where this compound has shown promising results in inhibiting the growth of cancer cells. It has also been studied for its potential use as an anti-inflammatory agent, as well as for its antibacterial and antifungal properties.